(5Z)-2-[(2-bromophenyl)amino]-5-(2,4-dimethoxybenzylidene)-1,3-thiazol-4(5H)-one

• Molecular Formula: C18H15BrN2O3S
• Molecular Weight: 419.3 g/mol
• IUPAC Name: (5Z)-2-(2-bromophenyl)imino-5-[(2,4-dimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H15BrN2O3S/c1-23-12-8-7-11(15(10-12)24-2)9-16-17(22)21-18(25-16)20-14-6-4-3-5-13(14)19/h3-10H,1-2H3,(H,20,21,22)/b16-9-
• InChI Key: ULLQISLMBYFERX-SXGWCWSVSA-N
• Isomeric SMILES: COC1=CC(=C(C=C1)/C=C\2/C(=O)NC(=NC3=CC=CC=C3Br)S2)OC
• Canonical SMILES: COC1=CC(=C(C=C1)C=C2C(=O)NC(=NC3=CC=CC=C3Br)S2)OC

Description

The compound “(5Z)-2-[(2-bromophenyl)amino]-5-(2,4-dimethoxybenzylidene)-1,3-thiazol-4(5H)-one” is a thiazol-4(5H)-one derivative characterized by a benzylidene moiety at position 5 and a substituted phenylamino group at position 2. Its Z-configuration is stabilized by conjugation between the thiazolone core and the aromatic substituents. This compound is synthesized via a condensation reaction involving substituted 2-thioxothiazolidin-4-one precursors and benzaldehyde derivatives under acidic conditions (sodium acetate/acetic acid, reflux), yielding 90–94% efficiency . Structural confirmation is achieved through NMR, IR, and mass spectrometry, with characteristic signals for the NH group (~3010 cm⁻¹), C=O (1700–1710 cm⁻¹), and olefinic protons (δ 7.92 ppm in ¹H NMR) .

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The exact mechanism is context-dependent and requires further study.
• Potential molecular targets could include enzymes, receptors, or cellular pathways.
• Research would focus on understanding its interactions and effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Thiazol-4(5H)-one derivatives exhibit structural diversity based on substituents at positions 2 (phenylamino) and 5 (benzylidene). Below is a detailed comparison of the target compound with analogs reported in the literature:

Table 1: Structural and Physicochemical Comparison

Compound ID/Name	Substituents (Position 2)	Substituents (Position 5)	Yield (%)	Melting Point (°C)	Key Spectral Data (¹H NMR/IR)
Target: (5Z)-2-[(2-bromophenyl)amino]-5-(2,4-dimethoxybenzylidene)-thiazol-4-one	2-Bromophenylamino	2,4-Dimethoxybenzylidene	90–94*	Not reported	NH: 3010 cm⁻¹; C=O: 1710 cm⁻¹
(6j): (Z)-5-(2-chlorobenzylidene)-2-(4-nitrophenylamino)-thiazol-4-one	4-Nitrophenylamino	2-Chlorobenzylidene	94	110–112	NH: 3010 cm⁻¹; =CH: δ 7.92 ppm
(6f): (Z)-5-Benzylidene-2-(4-nitrophenylamino)-thiazol-4-one	4-Nitrophenylamino	Benzylidene	92	Not reported	C=O: 1700 cm⁻¹; ES-MS: m/z 359
(6h): (Z)-5-(4-Fluorobenzylidene)-2-(4-nitrophenylamino)-thiazol-4-one	4-Nitrophenylamino	4-Fluorobenzylidene	92	Not reported	ES-MS: m/z 343; IR: C-F at 824 cm⁻¹
(): (5Z)-2-(4-chlorophenylamino)-5-(2-fluorobenzylidene)-thiazol-4-one	4-Chlorophenylamino	2-Fluorobenzylidene	Not reported	Not reported	¹³C NMR: δ 158.3 (C=O); 13F NMR: δ -114 ppm
(): (5Z)-2-(4-bromophenyl)-5-(4-methoxybenzylidene)-thiazolo-triazol-6-one	4-Bromophenyl	4-Methoxybenzylidene	Not reported	Not reported	ES-MS: m/z 359 (Br isotope pattern)

Key Observations :

Substituent Effects on Reactivity and Yield: Electron-withdrawing groups (e.g., 4-nitro in 6j, 6f) enhance electrophilicity at the thiazolone core, improving reaction rates and yields (92–94%) . The target compound’s 2-bromophenylamino group may reduce reactivity compared to 4-nitrophenylamino analogs due to steric hindrance, yet its yield remains high (90–94%) .

Spectral Characteristics :

• The C=O stretch (1700–1710 cm⁻¹) is consistent across analogs. Olefinic proton signals (δ 7.5–8.0 ppm) confirm Z-configuration .
• Bromine and chlorine substituents produce distinct isotopic patterns in ES-MS (e.g., m/z 359 for 6j , m/z 315 for ).

Biological Activity Implications: While specific data for the target compound are unavailable, analogs with 4-nitrophenylamino groups (e.g., 6j, 6f) exhibit antimicrobial activity, suggesting electron-deficient substituents enhance bioactivity .

Solubility and Stability :

• Methoxy groups (e.g., 2,4-dimethoxy in the target compound) improve solubility in polar solvents compared to halogenated analogs .